N-(4-ethoxyphenyl)-2-(2-((2-oxo-2-(thiophen-2-yl)ethyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[2-(2-oxo-2-thiophen-2-ylethyl)sulfanyl-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C19H18N2O3S3/c1-2-24-15-7-5-13(6-8-15)20-18(23)10-14-11-26-19(21-14)27-12-16(22)17-4-3-9-25-17/h3-9,11H,2,10,12H2,1H3,(H,20,23)
• InChI Key: QRPFMONMOUEIPD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)SCC(=O)C3=CC=CS3
• Molecular Formula: C19H18N2O3S3
• Molecular Weight: 418.6 g/mol

Description

N-(4-ethoxyphenyl)-2-(2-((2-oxo-2-(thiophen-2-yl)ethyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C19H18N2O3S3 and its molecular weight is 418.54. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethoxyphenyl)-2-(2-((2-oxo-2-(thiophen-2-yl)ethyl)thio)thiazol-4-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethoxyphenyl)-2-(2-((2-oxo-2-(thiophen-2-yl)ethyl)thio)thiazol-4-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivative Formation

• The compound reacts with various reagents to form arylidene, pyridine, thiophene, and anilide derivatives, which are then used to synthesize fused derivatives (Wardkhan et al., 2008).

Antimicrobial Activities

• Some derivatives exhibit significant in vitro antimicrobial activity against bacterial isolates such as Escherichia coli and Xanthomonas citri, and antifungal activity against Aspergillus fumigatus, Rhizoctonia solani, and Fusarium oxysporum (Wardkhan et al., 2008).
• Other thiazole derivatives have been investigated for their antibacterial and antifungal properties, exhibiting significant activities against various pathogens (Saravanan et al., 2010).

Anticancer Properties

• Certain thiazole derivatives demonstrate selective cytotoxicity against human lung adenocarcinoma cells and mouse embryoblast cell line (Evren et al., 2019).
• Derivatives have shown mild to moderate cytotoxic activity against chronic myelogenous leukemia cells and breast cancer cells (Nguyen et al., 2019).

Anti-Inflammatory and Analgesic Activities

• Some acetamide derivatives exhibit significant anti-inflammatory activity (Sunder et al., 2013).
• Thiazole derivatives have been evaluated for anti-inflammatory, analgesic, and antioxidant activities, showing promising results (Attimarad et al., 2017).

Optoelectronic Properties

• Thiazole-containing monomers exhibit specific optoelectronic properties, useful in conducting polymers for various applications (Camurlu & Guven, 2015).

COX Inhibition

• Certain derivatives display strong inhibitory activity on COX-2 enzyme, indicating potential for development in anti-inflammatory drugs (Ertas et al., 2022).

Antiviral Properties

• Some benzothiazole derivatives bearing different heterocyclic rings exhibit antiviral activities against tobacco mosaic virus and antibacterial activities against various pathogens (Tang et al., 2019).